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An In-Depth Technical Guide to 1-(2-Chloroethoxy)-4-methoxybenzene (CAS 3383-74-2)

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of 1-(2-Chloroethoxy)-4-
methoxybenzene, a versatile bifunctional molecule. Intended for researchers, chemists, and
professionals in drug development and materials science, this guide delves into the
compound's core properties, synthesis, reactivity, and applications, grounding all information in
established scientific principles and methodologies.

Core Molecular Identity and Physicochemical Profile

1-(2-Chloroethoxy)-4-methoxybenzene (CAS No. 3383-74-2) is an organic compound
featuring a para-substituted benzene ring with a methoxy group and a 2-chloroethoxy group.[1]
This unique combination of a reactive alkyl halide and an electron-donating methoxy group
makes it a valuable intermediate in various synthetic applications.[1]
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Structural and Physicochemical Data

The fundamental properties of this compound are summarized below. These parameters are
critical for designing reaction conditions, purification strategies, and ensuring safe handling.
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Property Value Source(s)

CAS Number 3383-74-2 [1][2]
1-(2-chloroethoxy)-4-

IUPAC Name [1]
methoxybenzene
2-Chloroethyl 4-methoxyphenyl

Synonyms ether, 2-Chloroethyl p-anisyl [2]
ether

Molecular Formula CoH11CIO2 [1112]

Molecular Weight 186.63 g/mol [1]
Colorless to yellow liquid; may

Appearance _ [11[3][4]
also be a solid

Density ~1.13 g/cm?3 [1112]

- ) 125-128 °C at 13.0 mbar;

Boiling Point [1112]
272.66 °C at 760 mmHg
286-287 °C (Note: This value

Melting Point appears unusually high and [2]
may be anomalous)

Flash Point 107.6 °C [2]

Refractive Index 1.506 [2]

Water Solubility

130 mg/L at 20°C (Limited)

[1]

Organic Solvent Solubility

Soluble in methanol,

dichloromethane

[1]

SMILES

COC1=CC=C(C=C1)OCCCI

[1]

INChl Key

CAMJIRUQPYAEKHX-
UHFFFAOYSA-N

[1]

Synthesis and Mechanistic Considerations
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The synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene is typically achieved via nucleophilic
substitution, leveraging the acidity of the phenolic proton of 4-methoxyphenol.

General Synthetic Workflow

A common and effective method is the Williamson ether synthesis, where the sodium salt of 4-
methoxyphenol reacts with an excess of a suitable chloro-ethereal reagent.

Starting Materials

G-Methoxyphenol @ase (e.g., NaOH, NaHD

or 1,2-Dichloroethane

1-Bromo-2-ch|oroethane]

Reaction Step

Nucleophilic
Substitution (SN2)

Product Formation

1-(2-Chloroethoxy)-
4-methoxybenzene

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene.

Detailed Laboratory Protocol: Nucleophilic Substitution

This protocol describes the synthesis from 4-methoxyphenol and 1-bromo-2-chloroethane.
Step 1: Deprotonation of 4-Methoxyphenol

 In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-
methoxyphenol (1.0 eq) in a suitable polar aprotic solvent (e.g., acetone or DMF).
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e Add a base such as anhydrous potassium carbonate (K2COs, 1.5 eq) to the solution.

e Stir the mixture at room temperature for 30-60 minutes to form the potassium 4-
methoxyphenoxide salt.

Step 2: Alkylation

e Add 1-bromo-2-chloroethane (1.2 eq) to the reaction mixture dropwise. Using a slight excess
of the alkylating agent ensures the complete consumption of the phenoxide.

o Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using
Thin Layer Chromatography (TLC).

Step 3: Work-up and Purification

After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Evaporate the solvent from the filtrate under reduced pressure.

» Dissolve the resulting crude oil in a water-immiscible organic solvent like ethyl acetate or
dichloromethane.

» Wash the organic layer sequentially with water and brine to remove any remaining salts and
impurities.

e Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and concentrate in
vacuo to yield the crude product.

 Purify the product via vacuum distillation or column chromatography to obtain pure 1-(2-
Chloroethoxy)-4-methoxybenzene.

Expert Rationale:

o Choice of Base & Solvent: A weak base like K2COs is sufficient to deprotonate the phenol
without causing side reactions. A polar aprotic solvent like acetone facilitates the Sn2
reaction by solvating the cation (K*) while leaving the nucleophile (phenoxide) relatively free
to attack.
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o Alkylating Agent: 1-bromo-2-chloroethane is used because the bromide is a better leaving
group than chloride, ensuring the reaction occurs preferentially at the carbon-bromine bond.
The chloro group remains intact for subsequent functionalization.

 Purification: The agueous work-up is crucial for removing inorganic byproducts. Vacuum
distillation is effective for purifying liquids with relatively high boiling points, preventing

thermal decomposition.[1]

Reactivity and Synthetic Utility

The dual functionality of 1-(2-Chloroethoxy)-4-methoxybenzene makes it a versatile building
block. The chloroethoxy group is susceptible to nucleophilic substitution, while the methoxy-
activated aromatic ring can participate in electrophilic aromatic substitution reactions.[1]

1-(2-Chloroethoxy)-

4-methoxybenzene

POCIs/DMF

Catalyst

Nucleophilic Substitution Vilsmeier-Haack Reaction Redox Polymerization
(e.g., with R2NH, RS, N37) (asa monomer)

Y Y

Functionalized Ethers Pyrazole Carbaldehydes Temperature-Responsive
(Pharmaceutical Intermediates) (OLED/Solar Cell Materials) Block Copolymers

DT

Click to download full resolution via product page

Caption: Key reaction pathways and applications of the title compound.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.smolecule.com/products/s681184
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body#1-2-chloroethoxy-4-methoxybenzene-cas-3383-74-2-properties
https://www.smolecule.com/products/s681184
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body-img#1-2-chloroethoxy-4-methoxybenzene-cas-3383-74-2-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Nucleophilic Substitution

The terminal chlorine atom is a reactive site for substitution by a wide range of nucleophiles
(e.g., amines, thiols, azides), enabling the synthesis of more complex molecules and
pharmaceutical intermediates.[1]

Vilsmeier-Haack Reaction

This compound serves as a precursor in the Vilsmeier-Haack reaction to produce complex
derivatives like 3-(2-chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde.[1] These
pyrazole scaffolds are valuable in the development of materials for organic light-emitting diodes
(OLEDSs) and solar cells.[1]

Polymer Chemistry

It can act as a monomer in redox polymerization processes.[1] This has been applied to the
synthesis of temperature-responsive block copolymers, which are "smart" materials with
potential applications in targeted drug delivery systems.[1] Its incorporation allows for the
creation of polymers that change their properties (e.g., solubility) in response to temperature
shifts.

Safety, Handling, and Storage

Proper handling of 1-(2-Chloroethoxy)-4-methoxybenzene is essential due to its potential
hazards.

Hazard Identification

Based on available safety data sheets, the compound is classified with the following hazards:
¢ Acute Oral Toxicity (Category 4): Harmful if swallowed.[5]

o Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[5]

o Germ Cell Mutagenicity (Category 2): Suspected of causing genetic defects.[5]

o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[5]
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e Aquatic Hazard (Chronic, Category 4): May cause long-lasting harmful effects to aquatic life.

Recommended Handling and PPE

» Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[5]

» Personal Protective Equipment (PPE):

o

Wear appropriate protective gloves (e.g., nitrile).[6]

[¢]

Use safety goggles with side-shields or a face shield.

Wear a lab coat.

[¢]

[e]

If ventilation is inadequate, use a suitable respirator.[6]

e Practices: Wash hands thoroughly after handling.[5] Avoid contact with skin, eyes, and
clothing. Do not ingest or inhale vapors or mist.[5]

Storage

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]
o Store locked up.[5]

o Keep away from heat, sparks, and open flames.

First Aid Measures

 |If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse
mouth.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5]

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a
physician if you feel unwell.[5]
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Conclusion

1-(2-Chloroethoxy)-4-methoxybenzene is a strategically important chemical intermediate
whose value lies in its bifunctional nature. The presence of a reactive alkyl chloride and an
activated aromatic ring provides chemists with a versatile platform for constructing complex
molecular architectures. Its demonstrated utility in synthesizing precursors for advanced
materials and polymers underscores its significance in both academic research and industrial
applications, particularly in fields adjacent to drug development and materials science.
Adherence to strict safety protocols is mandatory when handling this compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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